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Introduction

Bis(triphenylsilyl)chromate, [(CsH5)3SiO]2CrOz, is a chromium(VI) reagent notable for its
applications in the oxidative cleavage of olefins and as a catalyst in ethylene polymerization.[1]
[2] Its bulky triphenylsilyl groups render it soluble in many organic solvents, and it offers an
alternative to other chromium-based oxidants.[3] While the term "selective oxidation" can
encompass a variety of transformations such as epoxidation and allylic oxidation, the primary
and well-documented utility of bis(triphenylsilyl)chromate in the context of olefin
functionalization is oxidative cleavage. This document provides detailed protocols for the
preparation and use of this reagent, summarizes its known reactivity with olefins, and
discusses the mechanistic aspects of the transformation.

Applications

The primary applications of bis(triphenylsilyl)chromate in organic synthesis and polymer
chemistry include:

o Oxidative Cleavage of Olefins: The reagent cleaves carbon-carbon double bonds to yield
corresponding aldehydes and ketones. This can be a useful synthetic tool for the
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degradation of larger molecules or the synthesis of carbonyl-containing compounds from
olefin precursors.

o Ethylene Polymerization: Bis(triphenylsilyl)chromate is also known to catalyze the
polymerization of ethylene.[4]

It is important to note that while many chromium(VI) reagents are known for a variety of
oxidative transformations, the use of bis(triphenylsilyl)chromate for selective epoxidation or
allylic oxidation of olefins is not well-documented in the reviewed literature. For these
transformations, other reagents and catalytic systems are generally preferred.[5]

Data Presentation

The following table summarizes the reported outcomes of the reaction of
bis(triphenylsilyl)chromate with various olefin substrates. Due to the limited systematic
studies available, the data is based on representative examples found in the literature.

Reaction
Substrate o Products Notes
Conditions
o The primary reaction
CClas, sealed tube, 5 Oxidative cleavage )
Cyclohexene is the cleavage of the
days products
double bond.
Demonstrates the
Benzaldehyde, )
Styrene CCla, reflux, 24 hr cleavage of a terminal
Formaldehyde
double bond.
Cleavage of an
) internal, symmetrically
trans-Stilbene CCla, reflux Benzaldehyde

substituted double
bond.

Experimental Protocols

Caution: Chromium(VI) compounds are toxic and carcinogenic.[6][7] All manipulations should
be performed in a well-ventilated fume hood, and appropriate personal protective equipment
(gloves, safety glasses, lab coat) should be worn.
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Protocol 1: Preparation of Bis(triphenylsilyl)chromate

This protocol is adapted from the literature and provides a method for the synthesis of the
reagent.

Materials:

Triphenylsilanol

Chromium trioxide (CrO3)

Anhydrous magnesium sulfate (MgSOa)

Carbon tetrachloride (CCla)

Heptane

Procedure:

In a light-tight flask, combine triphenylsilanol (0.054 mol), chromium trioxide (0.15 mol), and
anhydrous magnesium sulfate (5.0 g) in 450 mL of carbon tetrachloride.

o Shake the mixture at room temperature for 24 hours.
« Filter the red-orange mixture to remove the solid residues.
» Evaporate the carbon tetrachloride from the filtrate under reduced pressure.

o Recrystallize the resulting dark residue from hot heptane to obtain orange needles of
bis(triphenylsilyl)chromate.

The reported melting point is 159 °C (with decomposition).[4]

Protocol 2: General Procedure for the Oxidative
Cleavage of Olefins

This protocol provides a general method for the reaction of bis(triphenylsilyl)chromate with
an olefin, using cyclohexene as an example.
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Materials:

« Bis(triphenylsilyl)chromate

o Olefin substrate (e.g., cyclohexene)

e Carbon tetrachloride (CCla)

Procedure:

In a sealed tube, dissolve bis(triphenylsilyl)chromate (5.05 mmol) in 5 mL of carbon
tetrachloride.

¢ Add the olefin substrate (e.g., cyclohexene, 12.9 mmol) to the solution.

o Seal the tube and agitate the reaction mixture for a period of up to 5 days at room
temperature. Reaction times may vary depending on the substrate.

o Upon completion of the reaction, the mixture can be worked up by centrifugation to remove
the reduced chromium species.

e The supernatant containing the organic products can then be analyzed and purified by
standard methods such as chromatography.

Mandatory Visualization
Proposed Reaction Mechanism for Oxidative Cleavage

The mechanism for the oxidative cleavage of olefins by chromium(VI) reagents is believed to
proceed through the formation of a chromate ester intermediate.[8] This is followed by a
rearrangement and fragmentation to yield the carbonyl products.
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Caption: Proposed workflow for the oxidative cleavage of an olefin by
bis(triphenylsilyl)chromate.

Experimental Workflow for Olefin Oxidation

The following diagram illustrates the general laboratory workflow for carrying out the selective
oxidation of an olefin using bis(triphenylsilyl)chromate.
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Caption: General experimental workflow for olefin oxidation using bis(triphenylsilyl)chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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